Cas no 936901-92-7 (7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a boronic ester derivative of 7-chloroindole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl and heteroaryl systems. The presence of the chloro substituent enhances reactivity for further functionalization, while the dioxaborolane group ensures improved solubility and handling compared to free boronic acids. This compound is particularly valuable in pharmaceutical research for the development of indole-based scaffolds, offering precise control in C–C bond-forming transformations. Its structural features make it a useful building block for targeted molecular design.
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure
936901-92-7 structure
Product Name:7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:936901-92-7
MF:C14H17BClNO2
MW:277.554282903671
MDL:MFCD16295113
CID:839817
PubChem ID:53217211
Update Time:2025-06-07

7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 7-Chloroindole-2-boronic acid pinacol ester
    • QC-974
    • 7-chloro-2-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-indole
    • 7-Chloro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
    • A859683
    • (7-CHLORO-1H-INDOL-2-YL)BORONIC ACID PINACOL ESTER
    • AS-43246
    • CS-0175001
    • 936901-92-7
    • SCHEMBL594777
    • MB14881
    • GCBQXISUKKDBPP-UHFFFAOYSA-N
    • AKOS015999652
    • 7-CHLOROINDOLE-2-BORONIC ACID, PINACOL ESTER
    • DTXSID70682312
    • MFCD16295113
    • DB-359837
    • MDL： MFCD16295113
    • Inchi： 1S/C14H17BClNO2/c1-13(2)14(3,4)19-15(18-13)11-8-9-6-5-7-10(16)12(9)17-11/h5-8,17H,1-4H3
    • InChI Key： GCBQXISUKKDBPP-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1NC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

  • Exact Mass: 277.10400
  • Monoisotopic Mass: 277.1040866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų

Experimental Properties

  • PSA: 34.25000
  • LogP: 3.12050

7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134697-250mg
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 936901-92-7 95%
250mg
 $90 2024-07-19
Chemenu
CM134697-1g
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 936901-92-7 95%
1g
 $235 2024-07-19
abcr
AB273851-250 mg
7-Chloroindole-2-boronic acid, pinacol ester, 98%; .
 936901-92-7 98%
250mg
 €172.80 2023-04-26
abcr
AB273851-1 g
7-Chloroindole-2-boronic acid, pinacol ester, 98%; .
 936901-92-7 98%
1g
 €351.60 2023-04-26
Matrix Scientific
092211-250mg
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, 95+%
 936901-92-7 95+%
250mg
 $605.00 2023-09-09
Matrix Scientific
092211-1g
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, 95+%
 936901-92-7 95+%
1g
 $1244.00 2023-09-09
Fluorochem
215976-250mg
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 936901-92-7 95%
250mg
 ￡313.00 2022-03-01
Fluorochem
215976-1g
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 936901-92-7 95%
1g
 ￡625.00 2022-03-01
Alichem
A199009500-250mg
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 936901-92-7 95%
250mg
 $312.00 2023-08-31
Alichem
A199009500-1g
7-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 936901-92-7 95%
1g
 $801.43 2023-08-31

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